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Compound of Interest

Compound Name: Methyl cedryl ether

Cat. No.: B010592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl Cedryl Ether, a semi-

synthetic derivative of cedrol with significant applications in the fragrance industry and

emerging potential in biomedical research. This document details its chemical identity,

physicochemical properties, synthesis protocols, and biological activities, with a focus on its

interaction with the PPAR signaling pathway.

Chemical Identification
Methyl Cedryl Ether is a versatile compound known by several identifiers. The primary CAS

Registry Number is 67874-81-1.[1] Another frequently cited CAS number is 19870-74-7.[1][2][3]

The differences in these numbers often relate to specific stereoisomers or proprietary

formulations.

The IUPAC name for the stereoisomer associated with CAS number 67874-81-1 is (1S,8R)-8-

methoxy-2,6,6,8-tetramethyltricyclo[5.3.1.01,5]undecane. Other systematic names include

(3R,3aS,6R,7R,8aS)-octahydro-6-methoxy-3,6,8,8-tetramethyl-1H-3a,7-methanoazulene.[4]

Physicochemical Properties
Methyl Cedryl Ether is a colorless to pale yellow liquid recognized for its characteristic woody

and ambergris aroma.[1][5][6][7] It is insoluble in water but soluble in alcohol and oils.[5] The

following table summarizes its key physicochemical properties.
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Property Value References

Molecular Formula C₁₆H₂₈O [1][2][7]

Molecular Weight 236.39 - 236.4 g/mol [8][2][7][9]

Appearance Colorless to pale yellow liquid [1][8][7]

Odor
Woody, dry, ambergris, earthy,

vetiver
[8][5][6][7][10]

Boiling Point ~258 - 268.31 °C [8][2][5][9]

Density 0.969 to 0.980 g/mL @ 25 °C [8][2][10]

Refractive Index 1.4940 to 1.5040 @ 20 °C [8][2][10]

Flash Point > 100 °C (135 °C) [8][5][9][10]

Purity >92% to >97% [1][8][2][10]

Experimental Protocols
Methyl Cedryl Ether is synthesized from cedrol, a primary constituent of cedarwood oil,

through a nucleophilic substitution reaction.[1] A common method is the Williamson ether

synthesis.

Materials:

Cedrol

Methylating agent (e.g., dimethyl sulfate or iodomethane)

Base (e.g., sodium hydride, potassium carbonate, or sodium amide)[1][4]

Organic solvent (e.g., Dimethyl sulfoxide - DMSO)[11]

Procedure:

In a reaction flask, dissolve cedrol in an appropriate organic solvent.
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Add a base, such as sodium hydride, to the solution to deprotonate the hydroxyl group of

cedrol, forming a sodium alkoxide.[4]

Introduce the methylating agent, such as dimethyl sulfate or iodomethane, to the reaction

mixture.[4] The alkoxide ion will act as a nucleophile, attacking the methyl group of the

methylating agent and displacing the leaving group to form the ether linkage.

The reaction is typically carried out at a temperature ranging from 40 to 140 °C for 3 to 7

hours.[12] The exact temperature and reaction time will depend on the choice of solvent and

reagents.

After the reaction is complete, the mixture is worked up to isolate the Methyl Cedryl Ether.
This may involve quenching the reaction, extraction, and purification steps such as vacuum

distillation to yield the final product with a purity of over 97%.[12]

Biological Activity and Signaling Pathways
Recent preclinical studies have highlighted the potential of Methyl Cedryl Ether in metabolic

regulation, particularly in the context of obesity.

Dietary supplementation with Methyl Cedryl Ether has been shown to ameliorate adiposity

and hepatic steatosis in mice fed a high-fat diet.[1] Transcriptome analysis of epididymal white

adipose tissue (WAT) revealed that Methyl Cedryl Ether significantly affects the Peroxisome

Proliferator-Activated Receptor (PPAR) signaling pathway.[1][13]

Key findings include:

Upregulation of thermogenesis markers: An increase in the expression of PGC-1α, PRDM16,

and UCP1 in white adipose tissue, suggesting enhanced energy expenditure.[1]

Downregulation of adipogenesis genes: A decrease in the expression of FAS and C/EBPα.[1]

Regulation of fatty acid metabolism genes: Upregulation of genes involved in fatty acid

oxidation (Cyp4a12b and Acaa1b) and fatty acid transport (Slc27a1 and Acsbg2).[13]

The modulation of the PPAR signaling pathway by Methyl Cedryl Ether appears to be a key

mechanism behind its anti-obesity effects.[1][13]
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Modulation of PPAR Signaling by Methyl Cedryl Ether.

Safety and Handling
Methyl Cedryl Ether is classified as an irritant and may cause skin and eye irritation.[1] It may

also cause an allergic skin reaction.[14] It is recommended to handle this chemical with

appropriate personal protective equipment. For storage, it should be kept in a tightly closed

container in a cool, dry place, protected from light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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